Cas no 1610666-09-5 (Dabigatran etexilate)

• Product Name: Dabigatran etexilate
• CAS No: 1610666-09-5
• MF: C₃₄H₄₁N₇O₅
• MW: 627.733247518539
• MDL: MFCD18385005
• CID: 5082944
• Update Time: 2025-06-09

Dabigatran etexilate Chemical and Physical Properties

Names and Identifiers

• BIBR 1048 BS RS1
• 2E18WX195X
• Hexyl 2-(4-(((5-((3-ethoxy-3-oxopropyl)(pyridin-2-yl)carbamoyl)-1-methyl-1H-benzo[d]imidazol-2-yl)methyl)amino)benzylidene)hydrazinecarboxylate
• dabigatran-etexilate
• Dabigatran etexilate- Bio-X
• GTPL6379
• AMY4198
• HMS3744O05
• Dabigatran etexilate [USAN:INN:BAN]
• DB06695
• SB19225
• BD164344
• beta-Alanin,N-((2-(((4-
• Dabigatran etexilate

• MDL： MFCD18385005
• Inchi： 1S/C34H41N7O5/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44)
• InChI Key： KSGXQBZTULBEEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CC=1)NCC1=NC2C=C(C(N(C3C=CC=CN=3)CCC(=O)OCC)=O)C=CC=2N1C)=N)=O)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 18
• Complexity: 991
• XLogP3: 5.3
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Dabigatran etexilate

Dabigatran etexilate (CAS No. 1610666-09-5): A Comprehensive Overview in Modern Pharmaceutical Research

Dabigatran etexilate, chemically designated as 1-[[N-[(3-hydroxy-4-methoxyphenyl)methyl]amino]carbonyl]-3-(4-methoxyphenyl)urea], is a prominent anticoagulant agent widely recognized for its efficacy in preventing thromboembolic events. With the CAS number 1610666-09-5, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicine due to its unique mechanism of action and favorable pharmacokinetic profile. This introduction delves into the compound's chemical structure, pharmacological properties, clinical applications, and the latest research advancements.

The molecular structure of Dabigatran etexilate consists of a urea moiety linked to a phenyl ring substituted with hydroxyl and methoxy groups, further functionalized with an amine group. This intricate arrangement contributes to its potent inhibitory effect on thrombin, a key enzyme in the coagulation cascade. The compound's solubility and bioavailability are enhanced by its etexilate salt form, which facilitates efficient absorption after oral administration. This feature has made Dabigatran etexilate a preferred choice for patients requiring long-term anticoagulant therapy.

In clinical settings, Dabigatran etexilate has been extensively studied for its role in preventing stroke and systemic embolism in patients with nonvalvular atrial fibrillation (NVAF). Its direct thrombin inhibition mechanism distinguishes it from traditional anticoagulants like warfarin, which require routine monitoring of International Normalized Ratio (INR). The absence of dietary interactions and the predictable pharmacokinetic profile of Dabigatran etexilate have simplified its use in clinical practice. Recent clinical trials have demonstrated its superiority in reducing major bleeding events compared to warfarin, making it a safer alternative for many patients.

Recent advancements in the field of molecular pharmacology have shed new light on the therapeutic potential of Dabigatran etexilate beyond its primary anticoagulant role. Studies have explored its potential benefits in managing cardiovascular diseases by modulating inflammatory pathways and improving endothelial function. The compound's ability to inhibit not only thrombin but also other proteases involved in inflammation has opened up new avenues for therapeutic intervention. For instance, research indicates that Dabigatran etexilate may exert anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

The development of novel drug delivery systems has further enhanced the therapeutic applications of Dabigatran etexilate. Advanced formulations, including extended-release tablets and transdermal patches, have been investigated to improve patient compliance and reduce dosing frequency. These innovations aim to address common challenges associated with oral anticoagulants, such as variable absorption rates and gastrointestinal side effects. Preliminary studies on these formulations suggest improved bioavailability and reduced inter-individual variability, which could lead to more consistent therapeutic outcomes.

Another area of interest has been the combination therapy involving Dabigatran etexilate with other cardiovascular drugs. Research has explored synergistic effects when used alongside statins or antiplatelet agents, leading to enhanced outcomes in patients with multiple risk factors for cardiovascular disease. For example, studies have shown that the combination of Dabigatran etexilate with aspirin may provide additional benefits in reducing atherosclerosis progression while maintaining an acceptable safety profile. Such findings highlight the compound's potential as part of comprehensive cardiovascular management strategies.

The pharmacogenomic aspects of Dabigatran etexilate have also been extensively studied to identify genetic markers that influence drug response and adverse effects. Genetic variations in enzymes responsible for drug metabolism, such as CYP2C9 and CYP3A4, have been linked to differences in plasma concentrations and therapeutic efficacy. Understanding these genetic determinants can help personalize treatment regimens, optimizing therapeutic outcomes while minimizing the risk of adverse events. This approach aligns with the broader trend toward precision medicine in modern healthcare.

Future research directions for Dabigatran etexilate include exploring its potential role in treating other thrombotic conditions beyond NVAF. Studies are underway to evaluate its efficacy in deep vein thrombosis (DVT) and pulmonary embolism (PE), where current anticoagulant options may be limited or contraindicated. Additionally, investigations into its neuroprotective properties are being conducted due to preliminary evidence suggesting that Dabigatran etexilate may mitigate neuronal damage following ischemic strokes. These studies could open up new therapeutic possibilities for neurological disorders.

The environmental impact of pharmaceutical compounds is another critical consideration in contemporary drug development. Efforts have been made to assess the ecotoxicological profile of Dabigatran etexilate to ensure its safe disposal and minimize environmental contamination. Biodegradation studies have shown that the compound breaks down into non-toxic metabolites under typical environmental conditions, reducing potential ecological risks associated with pharmaceutical waste.

In conclusion, Dabigatran etexilate (CAS No. 1610666-09-5) represents a significant advancement in anticoagulant therapy due to its potent thrombin inhibition, favorable pharmacokinetics, and reduced risk of bleeding compared to traditional agents like warfarin. Ongoing research continues to uncover new therapeutic applications and refine treatment strategies involving this compound. From molecular pharmacology insights to innovative drug delivery systems and personalized medicine approaches, Dabigatran etexilate stands at the forefront of modern pharmaceutical innovation.